Cas no 924886-58-8 ((1R,2R,4S)-3-Oxocyclohexane-1,2,4-triyl triacetate)

• Product Name: (1R,2R,4S)-3-Oxocyclohexane-1,2,4-triyl triacetate
• CAS No: 924886-58-8
• MF: C₁₂H₁₆O₇
• MW: 272.251244544983
• CID: 2852607
• Update Time: 2023-08-10

(1R,2R,4S)-3-Oxocyclohexane-1,2,4-triyl triacetate Chemical and Physical Properties

Names and Identifiers

• 2alpha,3alpha,6alpha-Triacetoxycyclohexanone
• (1R,2R,4S)-3-Oxocyclohexane-1,2,4-triyl triacetate

• Inchi： 1S/C12H16O7/c1-6(13)17-9-4-5-10(18-7(2)14)12(11(9)16)19-8(3)15/h9-10,12H,4-5H2,1-3H3/t9-,10+,12+/m0/s1
• InChI Key： RDXNUQAOYVWYCL-HOSYDEDBSA-N
• SMILES： O(C(C)=O)[C@H]1[C@H](C([C@H](CC1)OC(C)=O)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 401
• XLogP3: 0.4
• Topological Polar Surface Area: 96